In this work, we present the influence of annealing atmospheres during rapid thermal annealing (40 °C/s) on nanostructured Ti platforms modified by 10 nm layer of AuCu alloy obtained via magnetron sputtering. The AuCu/Ti platform annealed under hydrogen atmosphere exhibits the best photoelectrochemical activity under visible light, i.e. 27 times higher photocurrent than for pure Ti dimpled platform, and the lowest reflectance with minimum at ca. 750 nm. Synchrotron radiation studies allow for inspection in three zones, such as the upper (2–3 nm) and deeper (5–7 nm) surface layers as well as the bulk structure (12–15 nm). Taking into account hydrogenated AuCu/Ti platforms gold presence was confirmed in the upper and deeper surface layers as well as in bulk whereas AuxCuy nanoalloy only in the deeper layer. In the case of copper, Cu2O or Cu were distinguished in the upper and deeper surface layers, where Cu+1/Cutot ratio reaches 70 % in the upper layer and drops to about 40 % at a depth of 5–7 nm. Hydrogenation has a positive effect on photovoltaic performance by efficient acceptor–donor configuration of AuCu doping on/into TiO2 semiconductor showing its potential ability as photoanode in solar cells.

Water harvesting in arid and semi-arid areas gains increasing attention, and harvesting water from the atmosphere are one of the effective ways to solve this problem. This work provides a structured microfiber coated with a beetle-like coating to obtain highly efficient water harvesting through self-induced drops jumping, drops sweeping and droplets collision. Then, the water collection efficiency of the beetle-like fiber is ∼4.7 times that of the lotus-like fiber and ∼4 times that of the initial fiber. Further more, the beetle-like harp structure exhibits a high water collection rate up to ∼2.6 × 104 g/m2/h, and the beetle-like network with a high water collection efficiency of ∼6.5 × 104 g/m2/h. These findings are considered instrumental in the further design and implementation of bionic microfiber for cost-efficient atmospheric water harvesting, industrial vapor recovery and seawater desalination, etc.

Low-defective thin films of 2-hydroxy-9(10),16(17),23(24)-tri-tert-butylphthalocyanine (1), as well as its cyclotriphosphazene-substituted derivatives, monomer (2) and clamshell-like dimer (3), have been obtained and extensively studied. It is shown that these dyes produce stable floating layers with a certain number of three-dimensional aggregates at the air/water interface. The floating layers retain their structure when transferred to a glass substrate by the Langmuir-Schaefer method, demonstrating the H-aggregation of the dyes. In contrast to the initial monohydroxyphthalocyanine 1, thin films of its derivatives, cyclotriphosphazene-substituted monomer 2 and dimer 3, show a slight increase in absorption when the number of deposited layers exceeds 100. It is shown that thin films of the studied dyes 1–3 can be used in the technology of optical limitation of laser radiation, demonstrating a good cutting efficiency of dangerous nanosecond pulses.

Rechargeable aqueous zinc metal batteries are large-scale new energy storage system due to their low cost and high safety. Nonetheless, a series of problems faced by zinc anode at wide temperatures will also limit its development, such as serious zinc dendrites and parasitic reactions. Herein, we report a dual-salt cosolvent electrolyte in which the addition of zinc perchlorate and 2-methyltetrahydrofuran assists the formation of stable SEI on the Zn anode surface. The ZnF2-rich SEI was constructed in-situ, which effectively inhibited the growth of zinc dendrite and exacerbation of parasitic reaction. Meanwhile, such solvents break the hydrogen bond network between the water molecules and change the solvation structure of Zn2+. Consequently, the Zn||Zn symmetric cells could remain stable during cycling for 9200 min at −20 °C and 6000 min at 60 °C (5 mA cm−2). Significantly, AZMBs exhibited an ultrahigh cumulative cycling capacity of 2250 mAh cm−2 at 20 °C. The PANI@V2O5 full cells maintained a capacity of 78.80 mAh/g after 250 cycles at −20 °C (2 A/g) and exhibited a long cycle life at 60 °C (more than 200 cycles). This study demonstrates a promising pathway for the future exploitation of high-rate AZMBs for operation under wide temperature.

The metallization of polyimide (PI) remains a formidable challenge when using an atomic layer deposition of copper. The present study employs Cu(hfac)2 and Et2Zn to deposit the copper thin films that are highly conformal and continuous, and possess low resistivity (5.6 μΩ·cm), through a low-temperature atomic layer deposition (120 °C) with multi-pulse of Cu(hfac)2 process on a treated polyimide surface. The process exhibited both self-limiting ALD and CVD-like reactions with a growth rate of 0.079 nm/cycle. The findings demonstrate that an increase in functional groups and adsorption area on the surface of treated PI substrates enhances the adsorption of Cu(hfac)2. A model has been developed to describe the nucleation and growth kinetics of atomic layer deposition of copper on polyimide substrates, based on the adsorption mechanism of Cu(hfac)2 and the interface structure of ALD-Cu/treated PI onto the surface and into the near-surface region of the PI substrates. The academic developing in this work provides theoretical and experimental basis for the deposition using other copper precursors onto polymeric substrates in the future.

The high brittleness intermetallic compound Fe2Ti is a key obstacle in joining stainless steel and NiTi alloys. In this study, Ni interlayers are introduced to prepare 316-Ni-NiTi multi-material specimens by direct energy deposition to reduce the excessive Fe2Ti in the system while improving the wear resistance of 316 under different loads. The presence of Ni interlayer reduces intermetallic compound Fe2Ti, resulting in the composition of 316-Ni-NiTi phase dominated by NiTi and Ni3Ti. The microstructure shows a typical dendritic morphology, in which eutectic regions existed in the NiTi layer. Both the 316/Ni interface and the Ni/NiTi interface exhibits good metallurgical bonding, the occurrence of the mutual diffusion phenomenon is confirmed by quantitative and qualitative analysis of the chemical composition of the 316-Ni-NiTi specimens. The average microhardness of the NiTi layer is 770 HV, which is 4.9 times higher than the 316, which benefiting from the intermetallic compound with high hardness generated by the introduction of the Ni interlayer. The wear weight loss of the 316-Ni-NiTi coating is less than that of the substrate at different loads, especially at a load of 60N, which is only 29% of the substrate.

Rhenium disulfide (ReS2) is a 1T' phase, direct band-gap layered semiconductor with in-plane anisotropy of optical and electrical properties. It has been researched extensively for polarization-sensitive optoelectronic applications in the energy range of visible light. However, the comprehensive excitonic states of ReS2, including the emission induced by incidental defects such as sulfur vacancies, have not been investigated fully. We performed temperature- and polarization-dependent photoluminescence (PL) measurements to study the exciton states of ReS2 with thicknesses varying from monolayer to multilayer. Notably, we firstly identified the PL peak at ∼1.4 eV (X0). It showed a gradual enhancement by the oxygen plasma treatment. The X0 peak showed an isotropic polarization of the PL. This was distinguished from the linearly polarized emission of the other PL peaks of ReS2. Density functunal theory (DFT) calculations predicted the narrowing of the bandgap by the formation of Re-O bonds at the sulfur vacancy sites. This is consistent with the observed energy of X0. Our comprehensive investigation of the four excitonic transitions of ReS2 including X0 impurity state, expands the utility of anisotropic ReS2 as a practical optoelectronic device.

Defect engineering is an effective approach to improve the gas conversion properties of photocatalysts. However, revealing the defect microstructures and performance enhancing mechanism remain challenges. In this work, the precise content and atomic-level structure of oxygen vacancy in Bi2MoO6/MXene heterojunction photocatalyst was studied by neutron scattering. Pair distribution function analysis shows that the vacancy percentage of oxygen connected with Mo in Bi2MoO6 is 16.6%, and the metal-O bond length decreases near the vacancy. The performance enhancement mechanism of oxygen vacancy in Bi2MoO6/MXene towards photocatalytic NO oxidation was investigated through experiments and density functional theory (DFT) calculations. The optical properties of the heterojunction photocatalyst can be significantly improved by the oxygen vacancies. The exposed Mo atoms at the vacancies greatly benefit the adsorption and activation of reactants, and also accelerate the generation of reactive oxygen species. The NO removal efficiency of the oxygen vacancy-containing Bi2MoO6/MXene heterojunction can reach up to 94.3% under visible light. This work provides a new approach for studying the microstructure and activity enhancement mechanism of oxygen vacancy in photocatalysts.

The self-assembly behaviors of a benzothiadiazole-based liquid crystalline molecule (BT-C14) were investigated by scanning tunneling microscopy (STM). STM observations show the coexistence of three kinds of self-assembled patterns without apparent concentration dependence at the heptanoic acid/graphite interface, in which the molecules adopt two conformations due to different orientations of two flanked thiophene groups relative to cyano groups. BT-C14 molecules with one conformation form a linear structure by intermolecular CH∙∙∙NC hydrogen bonds and interchain van der Waals (vdWs) interactions. Meanwhile, the zigzag-like and separated-dimer patterns are observed, in which the molecules adopt another conformation. The CH∙∙∙NC hydrogen bonds and the S∙∙∙N chalcogen bonding in dimers, the dipolar interactions, along with the interchain vdWs interactions are the dominated forces to drive their structural formation. Density functional theory (DFT) approaches are utilized to determine the molecular conformations and the noncovalent interactions. Molecular dynamics (MD) calculations unravel that these three nanostructures have analogous interaction energies and molecular stacking densities, indicating that the coexistence is thermodynamically and kinetically favorable. This study not only instructs the design of liquid crystalline molecules but also provides a strategy for analyzing multi-configuration and multi-structure system in the self-assembly process.

As a promising secondary battery, the short cycle life of Zn-air batteries (ZABs) severely limits their further application. The traditional air electrode could not maximize the OER activity of air electrode due to the existence of multiphase interface. In this work, FeNi layered double hydroxide (FeNi-LDH) without further hydrophobic treatment as main OER catalyst was in-situ grown on the initial Co3O4 air electrode (Ketjen Black as conductive carbon) surface by electrochemical deposition method. With a FeNi-LDH as main OER active component, assembled ZABs delivered an enhance cycle life of 38.1 h, 3.15 times than initial Co3O4 air electrode (12.1 h). The significant increase in cycle life is mainly due to the lower charging voltage caused by the FeNi-LDH layer with better OER catalytic activity than Co3O4, which reduces the ORR site inactivation and carbon oxidation rate. Therefore, after using multiwalled carbon nanotubes with better oxidation resistance as the conductive carbon instead of Ketjen Black and increasing the mass loading of Co3O4 air electrode from 2.0 to 4.0 mg cm−2, the FeNi-LDH layer can increase ZABs cycle life from 61.4 to 218.3 h. The in-situ electrodeposition FeNi-LDH on traditional air electrode strategy provides a simple method for enhancing the cycle life of ZABs.